3-Bromo-1-methyl-quinoline

• IUPAC Name: 3-bromo-1-methyl-2H-quinoline
• InChI: InChI=1S/C10H10BrN/c1-12-7-9(11)6-8-4-2-3-5-10(8)12/h2-6H,7H2,1H3
• InChI Key: KYGKEZKZXVTCMP-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=CC2=CC=CC=C21)Br
• Molecular Formula: C10H10BrN
• Molecular Weight: 224.10 g/mol

Description

3-Bromo-1-methyl-quinoline is a chemical compound with the molecular formula C9H6BrN. It is a derivative of quinoline, a heterocyclic aromatic compound that has a wide range of applications in medicinal and synthetic organic chemistry.

Synthesis Analysis

The synthesis of quinoline derivatives, including 3-Bromo-1-methyl-quinoline, has been a subject of extensive research. Various synthesis protocols have been reported, including classical synthesis protocols like Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. More recent methods involve transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols.

Molecular Structure Analysis

The molecular structure of 3-Bromo-1-methyl-quinoline consists of a benzene ring fused with a pyridine moiety. The bromine atom is attached to the third carbon atom in the ring, and a methyl group is attached to the first carbon atom.

Chemical Reactions Analysis

The chemical reactions involving 3-Bromo-1-methyl-quinoline are diverse and depend on the specific conditions and reagents used. For instance, transition metal-catalyzed reactions can lead to various functionalized quinoline derivatives. Other reaction methods include one-pot reactions, solvent-free reaction conditions, and reactions using ionic liquids.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Bromo-1-methyl-quinoline include a molecular weight of 208.057 g/mol. More detailed information about its density, melting point, boiling point, and other properties was not found in the retrieved sources.

Safety and Hazards

According to the safety data sheet, 3-Bromo-1-methyl-quinoline may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area.

Future Directions

The future directions in the research of 3-Bromo-1-methyl-quinoline and other quinoline derivatives involve the development of greener and more sustainable chemical processes. This includes the use of alternative reaction methods such as microwave-assisted synthesis, the use of recyclable catalysts, and the development of one-pot and solvent-free reaction conditions.